N-((4-cyclohexylthiazol-2-yl)methyl)-2-(1H-indol-1-yl)acetamide
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Description
N-((4-cyclohexylthiazol-2-yl)methyl)-2-(1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C20H23N3OS and its molecular weight is 353.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation of Anticancer Agents
A study by Evren et al. (2019) explored the synthesis of thiazole derivatives, including compounds similar to N-((4-cyclohexylthiazol-2-yl)methyl)-2-(1H-indol-1-yl)acetamide, and their evaluation as anticancer agents. They discovered that certain derivatives exhibited significant selective cytotoxicity against A549 human lung adenocarcinoma cells while showing minimal effects on NIH/3T3 mouse embryoblast cell lines, indicating potential for targeted cancer therapy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Antioxidant Activity Exploration
Gopi and Dhanaraju (2020) synthesized novel derivatives of 1H-indol-1-yl)acetamide to assess their antioxidant activity. Their findings showed that some compounds displayed significant antioxidant properties, suggesting their utility in developing new antioxidant agents (Gopi & Dhanaraju, 2020).
Antimicrobial Properties
Pandya and Joshi (2021) reported on the synthesis of novel heterocyclic compounds, including those structurally related to this compound, evaluating their biological activity against various bacteria and fungi. This study contributes to the understanding of the compound's potential in antimicrobial applications (Pandya & Joshi, 2021).
Catalytic Activity and Biological Evaluation
Nickel Ferrite Nanoparticles as Catalysts
Rao et al. (2019) explored the catalytic activity of nickel ferrite nanoparticles in the synthesis of indole derivatives, indicating the compound's role in enhancing chemical reactions for synthesizing biologically active molecules (Rao, Rao, Parvatamma, Devi, & Naidu, 2019).
Design and Synthesis of Anti-Inflammatory Drugs
Al-Ostoot et al. (2020) conducted a study on the synthesis of indole acetamide derivatives and their evaluation as anti-inflammatory drugs through molecular docking analysis. This research highlights the potential of this compound derivatives in the development of new anti-inflammatory treatments (Al-Ostoot, Geetha, Mohammed, Akhileshwari, Sridhar, & Khanum, 2020).
Properties
IUPAC Name |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2-indol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS/c24-19(13-23-11-10-16-8-4-5-9-18(16)23)21-12-20-22-17(14-25-20)15-6-2-1-3-7-15/h4-5,8-11,14-15H,1-3,6-7,12-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXKGHDAPPHIOFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CSC(=N2)CNC(=O)CN3C=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.